Cas no 89981-46-4 (6-chloro-9-propyl-9H-Purine)

• Product Name: 6-chloro-9-propyl-9H-Purine
• CAS No: 89981-46-4
• MF: C₈H₉ClN₄
• MW: 196.63685965538
• CID: 1120804
• Update Time: 2024-03-05

6-chloro-9-propyl-9H-Purine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-9-propyl-9H-Purine
• 9H-Purine, 6-chloro-9-propyl-

• Inchi： 1S/C8H9ClN4/c1-2-3-13-5-12-6-7(9)10-4-11-8(6)13/h4-5H,2-3H2,1H3
• InChI Key： LZGHTGRSJLBTTI-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2Cl)N(CCC)C=1

Computed Properties

• Exact Mass: 196.052
• Monoisotopic Mass: 196.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2